Cas no 4632-96-6 (Butanedioic acid,2-sulfo-, 1,4-bis(4-methylpentyl) ester, sodium salt (1:1))

• Product Name: Butanedioic acid,2-sulfo-, 1,4-bis(4-methylpentyl) ester, sodium salt (1:1)
• CAS No: 4632-96-6
• MF: C₁₆H₂₉NaO₇S
• MW: 388.452035665512
• CID: 331980
• PubChem ID: 23675921
• Update Time: 2025-04-19

Butanedioic acid,2-sulfo-, 1,4-bis(4-methylpentyl) ester, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-sulfo-, 1,4-bis(4-methylpentyl) ester, sodium salt (1:1)
• sodium 1,4-diisohexyl sulphonatosuccinate
• sodium,1,4-bis(4-methylpentoxy)-1,4-dioxobutane-2-sulfonate
• sodium 1,4-bis[(4-methylpentyl)oxy]-1,4-dioxobutane-2-sulfonate
• SODIUM 1,4-DIISOHEXYL SULFONATOSUCCINATE
• AKOS015901981
• 4632-96-6
• Sodium, 1, 4-di(hexan-2-yloxy)-1, 4-dioxobutane-2-sulfonate
• DTXSID10963551
• EINECS 225-056-5
• NS00082917
• SCHEMBL11051177
• Butanedioic acid,2-sulfo-,1,4-bis(1-methylpentyl)ester,sodium salt(1:1)

• Inchi： 1S/C16H30O7S.Na/c1-12(2)7-5-9-22-15(17)11-14(24(19,20)21)16(18)23-10-6-8-13(3)4;/h12-14H,5-11H2,1-4H3,(H,19,20,21);/q;+1/p-1
• InChI Key： QIZXJUCBIXXCLG-UHFFFAOYSA-M
• SMILES： S(C(C(=O)OCCCC(C)C)CC(=O)OCCCC(C)C)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 388.15327
• Monoisotopic Mass: 388.153169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 14
• Complexity: 483
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 109.8